Cas no 2228413-40-7 (tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate
• CAS No: 2228413-40-7
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6415500
• PubChem ID: 165682282
• Update Time: 2025-10-08

tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate
• 2228413-40-7
• EN300-1900726

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(20)19-8-7-18-11-13(19)12-5-4-6-14-15(12)22-10-9-21-14/h4-6,13,18H,7-11H2,1-3H3
• InChI Key： DHZIJJOQYRYJPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC=CC2=C1OCCO2)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate

tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate, identified by the CAS number 2228413-40-7, is a significant molecule in the field of organic chemistry. This compound is notable for its complex structure, which combines a piperazine ring with a substituted benzodioxin moiety. The presence of the tert-butyl group further enhances its chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in drug discovery and development. The piperazine ring is a well-known structural motif in medicinal chemistry due to its ability to act as a hydrogen bond donor and acceptor. This property is particularly advantageous in designing bioactive molecules with high affinity for target proteins. The benzodioxin moiety, on the other hand, contributes to the compound's stability and lipophilicity, which are critical factors in drug design.

The synthesis of tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated an efficient method involving the use of microwave-assisted synthesis to accelerate the reaction process.

In terms of applications, this compound has shown promise in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases makes it a valuable tool in preclinical research.

Moreover, the structural versatility of tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate allows for further functionalization. By modifying the substituents on the benzodioxin ring or altering the piperazine moiety, researchers can explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases.

The CAS number 2228413-40-7 serves as a unique identifier for this compound in scientific literature and databases. This ensures that researchers can easily reference and retrieve information about its properties and applications. The integration of this compound into chemical databases has facilitated its use in virtual screening campaigns aimed at identifying novel drug candidates.

In conclusion, tert-butyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazine-1-carboxylate represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and promising biological activity make it a focal point for ongoing research efforts. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in drug discovery and development.